Cas no 304912-64-9 (2-amino-5-(methylsulfanyl)benzonitrile)

• Product Name: 2-amino-5-(methylsulfanyl)benzonitrile
• CAS No: 304912-64-9
• MF: C₈H₈N₂S
• MW: 164.227519989014
• CID: 5818541
• PubChem ID: 18509303
• Update Time: 2023-11-27

2-amino-5-(methylsulfanyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-amino-5-(methylthio)-
• EN300-193547
• WKCGREHCBDTVGT-UHFFFAOYSA-N
• 304912-64-9
• 2-amino-5-methylthiobenzonitrile
• AKOS017530216
• 2-amino-5-(methylsulfanyl)benzonitrile
• SCHEMBL6831166
• 2-amino-5-(methylthio)benzonitrile

• Inchi： 1S/C8H8N2S/c1-11-7-2-3-8(10)6(4-7)5-9/h2-4H,10H2,1H3
• InChI Key： WKCGREHCBDTVGT-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(SC)=CC=C1N

Computed Properties

• Exact Mass: 164.04081944g/mol
• Monoisotopic Mass: 164.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 330.8±32.0 °C(Predicted)
• pka: 1.57±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles